Cas no 803700-06-3 (BENZOIC ACID, 4-(ACETYLAMINO)-3-FLUORO-, ETHYL ESTER)

• Product name: BENZOIC ACID, 4-(ACETYLAMINO)-3-FLUORO-, ETHYL ESTER
• CAS No: 803700-06-3
• MF: C₁₁H₁₂NO₃F
• MW: 225.216
• CID: 3390382
• PubChem ID: 86012783

BENZOIC ACID, 4-(ACETYLAMINO)-3-FLUORO-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-(ACETYLAMINO)-3-FLUORO-, ETHYL ESTER
• Ethyl 4-acetamido-3-fluorobenzoate
• DB-171313
• 803700-06-3

• Inchi： InChI=1S/C11H12FNO3/c1-3-16-11(15)8-4-5-10(9(12)6-8)13-7(2)14/h4-6H,3H2,1-2H3,(H,13,14)
• InChI Key： HAAAKXSDVFNTBO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 225.08012141Da
• Monoisotopic Mass: 225.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų
• XLogP3: 1.5